Cas no 578740-75-7 (1-(aminocarbonyl)-Proline methyl ester)

• Product Name: 1-(aminocarbonyl)-Proline methyl ester
• CAS No: 578740-75-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 947686
• PubChem ID: 25229044
• Update Time: 2025-04-19

1-(aminocarbonyl)-Proline methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(aminocarbonyl)-Proline methyl ester
• Proline, 1-(aminocarbonyl)-, methyl ester (9CI)
• DTXSID20649394
• 578740-78-0
• methyl (2S)-1-carbamoylpyrrolidine-2-carboxylate
• (S)-Methyl 1-carbamoylpyrrolidine-2-carboxylate
• DB-327282
• L-Proline, 1-(aminocarbonyl)-, methyl ester
• L-Proline,1-(aminocarbonyl)-,methyl ester(9ci)
• Methyl 1-carbamoyl-L-prolinate
• 578740-75-7
• SCHEMBL22356082
• PROLINE, 1-(AMINOCARBONYL)-, METHYL ESTER
• DB-326545

• Inchi： 1S/C7H12N2O3/c1-12-6(10)5-3-2-4-9(5)7(8)11/h5H,2-4H2,1H3,(H2,8,11)/t5-/m0/s1
• InChI Key： DEFXOIOJWFBIDH-YFKPBYRVSA-N
• SMILES： O(C)C([C@@H]1CCCN1C(N)=O)=O

Computed Properties

• Exact Mass: 172.085
• Monoisotopic Mass: 172.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 72.6A^2